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Compound of Interest

Compound Name: Antofine

Cat. No.: B1663387 Get Quote

For researchers, scientists, and drug development professionals working with Antofine, a

naturally occurring alkaloid with potent biological activity, ensuring safe handling practices is

paramount. This guide provides essential safety and logistical information, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans to

foster a secure laboratory environment.

Hazard Communication

Antofine is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) as an acute oral toxicant.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 3 H301: Toxic if swallowed

Data sourced from PubChem

and Sigma-Aldrich product

information.[1]

Due to its classification as a phenanthroindolizidine alkaloid with antineoplastic properties, it is

prudent to handle Antofine with the same precautions as other potent cytotoxic compounds.
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A comprehensive PPE strategy is critical to minimize exposure risk. The following

recommendations are based on the known hazards of Antofine and general best practices for

handling acutely toxic and potentially cytotoxic compounds.

PPE Category Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles.

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption.

Body Protection

A disposable, solid-front, back-

closure gown with long sleeves

and tight-fitting cuffs.

Provides a barrier against

spills and contamination.

Respiratory Protection

An N95 or higher-rated

respirator should be used

when handling the powder

outside of a containment

device. All respiratory

protection requires a formal fit-

testing program.

Minimizes inhalation of any

potential aerosols or dust.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage. Antofine should be stored in a

cool, dry, and well-ventilated area, away from incompatible materials. The storage location

should be clearly labeled as containing a toxic substance and access should be restricted to

authorized personnel.

Handling:

All handling of Antofine powder should be conducted in a designated area, preferably within a

certified chemical fume hood or a Class II biological safety cabinet to prevent inhalation
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exposure and environmental contamination.

Spill Management:

In the event of a spill, the area should be immediately evacuated and secured. Only trained

personnel with appropriate PPE should conduct the cleanup.

For small powder spills: Gently cover the spill with absorbent material, such as vermiculite or

sand, to avoid generating dust.

Cleanup: Carefully scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: The spill area should be decontaminated with a suitable cleaning agent,

followed by a thorough rinse.

Disposal:

All waste contaminated with Antofine, including empty containers, used PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste.

Waste Containers: Use clearly labeled, leak-proof containers designated for cytotoxic or toxic

chemical waste.

Regulations: Disposal must adhere to all local, state, and federal regulations for hazardous

waste.

Experimental Workflow for Safe Handling of
Antofine
The following diagram outlines the critical steps for safely handling Antofine in a laboratory

setting.
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Safe Handling Workflow for Antofine

Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Containment (Fume Hood/BSC)

Weigh Antofine

Prepare Solution

Conduct Experiment

Decontaminate Equipment and Work Area

Segregate Contaminated Waste

Dispose of Hazardous Waste

Doff PPE

Click to download full resolution via product page

A logical workflow for the safe handling of Antofine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1663387?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended for guidance and is based on the currently available

data for Antofine. A comprehensive and verified Safety Data Sheet (SDS) for Antofine was

not found. It is crucial for all personnel to be thoroughly trained on the potential hazards and

safe handling procedures before working with this compound. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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